Cas no 606974-29-2 (1,2-Butanediamine,N,N,N,N,3-pentamethyl-,(2S)-(9CI))
606974-29-2 structure
Product Name:1,2-Butanediamine,N,N,N,N,3-pentamethyl-,(2S)-(9CI)
CAS No:606974-29-2
MF:C9H22N2
MW:158.284382343292
CID:953365
Update Time:2023-03-27
1,2-Butanediamine,N,N,N,N,3-pentamethyl-,(2S)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,2-Butanediamine,N,N,N,N,3-pentamethyl-,(2S)-(9CI)
- 1,2-Butanediamine, N1,N1,N2,N2,3-pentamethyl-, (2S)-
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- Inchi: 1S/C9H22N2/c1-8(2)9(11(5)6)7-10(3)4/h8-9H,7H2,1-6H3/t9-/m1/s1
- InChI Key: JICCKUCBDFEDAK-SECBINFHSA-N
- SMILES: C(N(C)C)[C@@H](N(C)C)C(C)C
Computed Properties
- Exact Mass: 158.178
- Monoisotopic Mass: 158.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 97.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 6.5A^2
1,2-Butanediamine,N,N,N,N,3-pentamethyl-,(2S)-(9CI) Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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